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Compound of Interest

Compound Name:
4-Propoxy-N-(2-

thienylmethyl)aniline

Cat. No.: B1385551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-Propoxy-N-(2-thienylmethyl)aniline, a compound of interest in medicinal

chemistry and materials science. The following sections detail its molecular formula and weight,

the standard experimental protocols for their determination, and a logical representation of the

compound's core attributes.

Quantitative Physicochemical Data
The essential molecular properties of 4-Propoxy-N-(2-thienylmethyl)aniline are summarized

in the table below. This data is critical for stoichiometric calculations, analytical characterization,

and computational modeling.

Property Value

Molecular Formula C₁₄H₁₇NOS

Molecular Weight 247.36 g/mol

CAS Registry Number 1040688-52-5

InChI Key KPEUMRKEXBPOPG-UHFFFAOYSA-N
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Experimental Protocols for Determination of
Molecular Weight and Formula
The determination of the molecular weight and formula of a novel compound like 4-Propoxy-N-
(2-thienylmethyl)aniline is a foundational step in its characterization. Standard methodologies

employed for this purpose include Mass Spectrometry and Elemental Analysis.

2.1. Mass Spectrometry for Molecular Weight Determination

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules. From this, the molecular weight of the compound can be

determined with high accuracy.

Sample Preparation: A small amount of the purified compound is dissolved in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample solution is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this nature include Electrospray Ionization

(ESI) or Atmospheric Pressure Chemical Ionization (APCI). ESI is a soft ionization technique

that is particularly useful for preventing fragmentation of the molecule, allowing for the

observation of the molecular ion peak.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,

Time-of-Flight (TOF), or Orbitrap). The analyzer separates the ions based on their mass-to-

charge ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the intact, singly charged molecule

([M+H]⁺ or [M]⁺) is used to determine the molecular weight. High-resolution mass

spectrometry (HRMS) can provide a highly accurate mass measurement, which can also

help to confirm the elemental composition.

2.2. Elemental Analysis for Empirical and Molecular Formula Confirmation

Elemental analysis provides the percentage composition of the elements (carbon, hydrogen,

nitrogen, sulfur) in the compound. This data is used to determine the empirical formula, which
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can then be used in conjunction with the molecular weight from mass spectrometry to establish

the molecular formula.

Sample Preparation: A precise and accurately weighed amount of the dry, pure compound is

required.

Combustion Analysis: The sample is combusted in a furnace at high temperatures (typically

around 1000°C) in a stream of oxygen. This process converts carbon to carbon dioxide,

hydrogen to water, and sulfur to sulfur dioxide. Nitrogen is typically converted to N₂ gas.

Detection and Quantification: The combustion products are passed through a series of

detectors. Infrared detectors are commonly used to quantify CO₂ and H₂O, while a thermal

conductivity detector is used for N₂. Sulfur dioxide can be quantified by various methods,

including infrared detection or titration.

Calculation: The mass of each element is calculated from the masses of the combustion

products. These masses are then used to determine the percentage of each element in the

original sample. The percentage composition is used to calculate the simplest whole-number

ratio of atoms, yielding the empirical formula. The molecular formula is then determined by

comparing the mass of the empirical formula to the molecular weight obtained from mass

spectrometry.

Logical Relationship of Compound Properties
The following diagram illustrates the logical flow from the compound's name to its structural

and physical properties.
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Core Properties of 4-Propoxy-N-(2-thienylmethyl)aniline

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Propoxy-N-(2-thienylmethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385551#4-propoxy-n-2-thienylmethyl-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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